Cas no 18167-05-0 (1-[1,1-dimethyl-2-(2-methylacryloyl)hydraziniumyl]dodecan-2-olate)

1-[1,1-dimethyl-2-(2-methylacryloyl)hydraziniumyl]dodecan-2-olate structure
18167-05-0 structure
Product name:1-[1,1-dimethyl-2-(2-methylacryloyl)hydraziniumyl]dodecan-2-olate
CAS No:18167-05-0
MF:C18H36N2O2
MW:312.49064540863
CID:1373423
PubChem ID:205533

1-[1,1-dimethyl-2-(2-methylacryloyl)hydraziniumyl]dodecan-2-olate Chemical and Physical Properties

Names and Identifiers

    • 1-[1,1-dimethyl-2-(2-methylacryloyl)hydraziniumyl]dodecan-2-olate
    • 1-[dimethyl-(2-methylprop-2-enoylamino)azaniumyl]dodecan-2-olate
    • DTXSID40939461
    • Hydrazinium, 1,1-dimethyl-1-(2-hydroxydodecyl)-2-(2-methyl-1-oxo-2-propenyl)-, hydroxide, inner salt
    • 1-[2-(1-Hydroxy-2-methylprop-2-en-1-ylidene)-1,1-dimethylhydrazin-1-ium-1-yl]dodecan-2-olate
    • 18167-05-0
    • Inchi: InChI=1S/C18H36N2O2/c1-6-7-8-9-10-11-12-13-14-17(21)15-20(4,5)19-18(22)16(2)3/h17H,2,6-15H2,1,3-5H3,(H,19,22)
    • InChI Key: PJWBWFJLKGZSRY-UHFFFAOYSA-N
    • SMILES: CCCCCCCCCCC(C[N+](C)(C)NC(=O)C(=C)C)[O-]

Computed Properties

  • Exact Mass: 312.27788
  • Monoisotopic Mass: 312.278
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 13
  • Complexity: 327
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.3
  • Topological Polar Surface Area: 52.2Ų

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 52.16

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